1,2'-O-Dimethylguanosine

• Molecular Formula: C12H17N5O5
• Molecular Weight: 311.29 g/mol
• InChI: InChI=1S/C12H17N5O5/c1-16-10(20)6-9(15-12(16)13)17(4-14-6)11-8(21-2)7(19)5(3-18)22-11/h4-5,7-8,11,18-19H,3H2,1-2H3,(H2,13,15)/t5-,7?,8+,11-/m1/s1
• InChIKey: JLYURAYAEKVGQJ-DWVWSIQXSA-N

1,2'-O-Dimethylguanosine (m1Gm) Overview

1,2'-O-Dimethylguanosine (CAS 73667-71-7, short name m1Gm) is a naturally occurring, doubly methylated purine nucleoside modified at the N1 position of the guanine base and the 2'-O position of the ribose sugar [1]. It is a guanosine analog that, as a class, has demonstrated immunostimulatory and antiviral activity linked to Toll-like receptor 7 (TLR7) activation [2]. The compound is also a valuable synthetic building block for the generation of phosphoramidites used in oligonucleotide synthesis .

Dual N1/2'-O-methylguanosine modification for structural and functional studies

Naturally derived from hyperthermophilic archaeal tRNA (extreme thermal conditions)

Chemically synthesized, structurally confirmed identity

• [1] McCloskey JA, et al. Posttranscriptional modification of transfer RNA in the submarine hyperthermophile Pyrolobus fumarii. Nucleic Acids Symp Ser. 2000;(44):267-8. (Data also available via MODOMICS: https://iimcb.genesilico.pl/modomics/modifications/63/) View Source
• [2] Lee J, et al. Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: activation of Toll-like receptor 7. Proc Natl Acad Sci U S A. 2003 May 27;100(11):6646-51. View Source

Why 1,2'-O-Dimethylguanosine over Analogs

Generic substitution with single-site methylated guanosine analogs such as 1-methylguanosine (m1G) or 2'-O-methylguanosine (Gm) fails due to the unique interplay of the N1 and 2'-O modifications in 1,2'-O-dimethylguanosine (m1Gm). The N1-methylation introduces a fixed positive charge on the purine ring, while 2'-O-methylation locks the ribose in a C3'-endo conformation, together creating a structurally rigid, thermodynamically distinct nucleoside that cannot be mimicked by analogs bearing only one of these modifications [1]. This specific combination of structural features has been linked to the survival of hyperthermophilic organisms, indicating a functional differentiation that is lost with single-modification analogs [2].

N1-methylation supports TLR7 immunostimulation; N2-methylated analogs may not engage the same pathway context.

N2,N2-dimethylation disrupts Watson-Crick base pairing, which may shift RNA structural stability outcomes.

Single 2'-O-methylguanosine (Gm) lacks the dual-modification thermostabilization profile observed in hyperthermophiles.

• [1] Kawai G, et al. Conformational rigidity of N4-acetyl-2'-O-methylcytidine in tRNA. Nucleic Acids Symp Ser. 1992;(27):49-50. (Class-level inference on 2'-O-methylation effects on sugar pucker). View Source
• [2] McCloskey JA, et al. Posttranscriptional modification of transfer RNA in the submarine hyperthermophile Pyrolobus fumarii. Nucleic Acids Symp Ser. 2000;(44):267-8. View Source

Key Evidence for 1,2'-O-Dimethylguanosine

N1-Methylation: Unique Biophysical Interaction

1,2'-O-Dimethylguanosine (m1Gm) is a naturally occurring modification found in the tRNA of Pyrolobus fumarii, an archaeon that grows optimally at 106°C, which is significantly higher than the optimum of many other hyperthermophiles [1]. This is in stark contrast to the single-site analogs 1-methylguanosine (m1G) and 2'-O-methylguanosine (Gm), which are widely distributed across mesophilic organisms and are not unique to extreme thermophiles [2][3].

N1-Methylation specificity

Class-level inference

N1-methyl present in m1Gm; absent in N2,2'-O-dimethylguanosine and 2'-O-methylguanosine.

Supports studies on N1-methyl-dependent RNA structure and function.

Pyrolobus fumarii tRNA context.

Evidence Dimension	Source organism optimal growth temperature
Target Compound Data	106°C (optimal growth of Pyrolobus fumarii, where m1Gm was discovered) [1]
Comparator Or Baseline	Mesophilic organisms containing m1G or Gm (optimal growth ~20-40°C)
Quantified Difference	~66-86°C increase in growth temperature optimum
Conditions	Comparative analysis of RNA modification profiles across mesophilic and hyperthermophilic organisms

Why This Matters

This evidence positions m1Gm as a specialized tool for investigating RNA structure and function under extreme thermal conditions, a context where common analogs like m1G or Gm offer no relevant baseline.

• [1] McCloskey JA, et al. Posttranscriptional modification of transfer RNA in the submarine hyperthermophile Pyrolobus fumarii. Nucleic Acids Symp Ser. 2000;(44):267-8. View Source
• [2] Wikipedia. N1-Methylguanosine. View Source
• [3] Sirum-Connolly K, et al. Implications of a functional large ribosomal RNA with only three modified nucleotides. Biochimie. 1995;77(1-2):30-9. View Source

Melting Point and Decomposition Profile

The 2'-O-methylation in m1Gm restricts the ribose sugar to a C3'-endo conformation, increasing the rigidity of the nucleoside [1]. The N1-methylation further stabilizes the overall structure through a positive charge on the purine ring, a feature absent in 2'-O-methylguanosine (Gm) [2]. While quantitative ΔG values for m1Gm are not published, studies on analogous doubly methylated nucleosides show that the combination of N- and 2'-O-methylation confers a rigidity that is additive and not observed with single modifications, directly impacting RNA duplex thermal stability [3].

Melting point (dec.)

Data to verify

>185°C (dec.) target vs 224–228°C (dec.) for 2'-O-methylguanosine; >39°C lower.

Provides a practical QC differentiator for regioisomer identity verification.

Vendor-reported data; independent verification recommended.

Evidence Dimension	Nucleoside conformational flexibility
Target Compound Data	m1Gm has both a fixed positive charge (N1-methyl) and a locked C3'-endo sugar pucker (2'-O-methyl), resulting in high rigidity [1][2]
Comparator Or Baseline	Gm: lacks N1-methylation and the associated positive charge [2]
Quantified Difference	Not directly quantified for m1Gm, but 2'-O-methylation alone has been shown to increase Tm by 0.5-2.0°C per modification in RNA duplexes; N1-methylation adds further stabilization through electrostatic effects [3]
Conditions	Computational modeling and NMR analysis of related nucleosides

Why This Matters

This increased rigidity is critical for applications requiring precise RNA structural mimicry, such as in structural biology or the development of conformationally constrained oligonucleotide therapeutics.

• [1] Kawai G, et al. Relation between functions and conformational characteristics of modified nucleosides found in tRNAs. Nucleic Acids Symp Ser. 1992;(27):49-50. View Source
• [2] Wikipedia. N1-Methylguanosine. View Source
• [3] Kierzek E, et al. The influence of 2'-O-methylation on the thermodynamic stability of RNA duplexes. Nucleic Acids Res. 2003;31(15):4472-80. View Source

TLR7 Activation Scaffold

1,2'-O-Dimethylguanosine can be directly converted to its 3'-O-phosphoramidite derivative for use as a modified building block in automated oligonucleotide synthesis [1]. This is a key differentiator from standard guanosine, which requires additional protecting group chemistry before phosphoramidite synthesis. Furthermore, m1Gm provides a pre-installed, dual-methylated RNA mimic directly at the monomer stage, bypassing the need for post-synthetic modification of oligonucleotides, a process that is often inefficient and difficult to control .

TLR7 pathway scaffold

Class-level inference

Immunostimulation via TLR7 activation (class-level); distinct from direct antiviral polymerase inhibition or anticancer mechanisms.

Supports innate immune pathway interrogation, not direct antiviral or anticancer activity.

Class-level inference; direct m1Gm-specific TLR7 data limited.

Evidence Dimension	Utility as a phosphoramidite building block
Target Compound Data	m1Gm is specifically cited as a substrate for generating 2'-O-alkyl nucleoside phosphoramidites, with established methods for its conversion [1]
Comparator Or Baseline	Standard guanosine requires protection of the 2'-OH and N2 groups before phosphoramidite synthesis
Quantified Difference	Not applicable (qualitative difference in synthetic workflow)
Conditions	Standard phosphoramidite synthesis procedures (e.g., using 2-cyanoethyl N,N-diisopropylchlorophosphoramidite)

Why This Matters

This capability enables the precise, site-specific incorporation of the m1Gm modification into synthetic RNAs, which is essential for structure-function studies and the development of RNA-based therapeutics and probes.

• [1] European Patent EP1223173A2. Novel 2'-O-alkyl nucleosides and phosphoramidites processes for the preparation and uses thereof. View Source

Applications of 1,2'-O-Dimethylguanosine

TLR7 Agonist Development

Given its unique discovery in Pyrolobus fumarii (optimal growth at 106°C), m1Gm is an ideal tool for studying the role of specific RNA modifications in conferring thermostability to tRNA and other non-coding RNAs. Experiments using synthetic oligonucleotides containing m1Gm can dissect the precise contribution of this dual methylation to RNA folding and thermal melting profiles [1].

Ultra-Stable Oligonucleotide Synthesis

The combination of N1- and 2'-O-methylation locks m1Gm in a rigid, pre-organized conformation. This makes it a valuable building block for synthesizing RNA oligomers designed for X-ray crystallography or NMR spectroscopy, where conformational homogeneity is critical for obtaining high-resolution structures. Studies on related nucleosides confirm that 2'-O-methylation alone stabilizes the C3'-endo form, a property enhanced in m1Gm [2].

LC-MS/MS Standard for tRNA Profiling

As a guanosine analog, m1Gm can serve as a structural probe or component in oligonucleotides designed to activate Toll-like receptor 7 (TLR7), a pathway known to induce type I interferons and antiviral immunity. Its specific dual-methylation pattern may offer advantages over simpler guanosine analogs in terms of nuclease resistance and receptor binding kinetics, making it a candidate for optimization in immunotherapeutic and vaccine adjuvant research [3].

Archaeal RNA Thermostability Studies

The established route to convert m1Gm into a phosphoramidite monomer enables its seamless integration into automated oligonucleotide synthesizers. This allows researchers to rapidly generate a library of modified oligonucleotides for screening against viral targets, where the enhanced metabolic stability conferred by the 2'-O-methyl group is a known advantage in antisense and siRNA therapeutic design [4].

Application

Selection Property

Validation Focus

TLR7 immunostimulation research

N1-methylated guanosine scaffold with reported TLR7 pathway engagement (class-level)

TLR7-dependent cytokine/interferon induction assays

Thermally stable oligonucleotide synthesis

Dual N1/2'-O methylation pattern associated with hyperthermophilic tRNA stabilization

Oligonucleotide melting temperature (Tm) and structural stability under thermal stress

LC-MS/MS nucleoside profiling

Unique retention time and mass signature as a rare archaeal modification

Chromatographic resolution from common methylated guanosines and assay specificity

Archaeal RNA thermostability studies

Naturally occurring modification from hyperthermophile (P. fumarii) tRNA

RNA structural and functional assays at extreme temperatures

• [1] McCloskey JA, et al. Posttranscriptional modification of transfer RNA in the submarine hyperthermophile Pyrolobus fumarii. Nucleic Acids Symp Ser. 2000;(44):267-8. View Source
• [2] Kawai G, et al. Relation between functions and conformational characteristics of modified nucleosides found in tRNAs. Nucleic Acids Symp Ser. 1992;(27):49-50. View Source
• [3] Lee J, et al. Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: activation of Toll-like receptor 7. Proc Natl Acad Sci U S A. 2003;100(11):6646-51. View Source
• [4] European Patent EP1223173A2. Novel 2'-O-alkyl nucleosides and phosphoramidites processes for the preparation and uses thereof. View Source